4-[2-(Ethylsulfanyl)ethyl]piperidine

• Molecular Formula: C9H19NS
• Molecular Weight: 173.32 g/mol
• IUPAC Name: 4-(2-ethylsulfanylethyl)piperidine
• InChI: InChI=1S/C9H19NS/c1-2-11-8-5-9-3-6-10-7-4-9/h9-10H,2-8H2,1H3
• InChI Key: CBBXPERXAJHKMI-UHFFFAOYSA-N
• Canonical SMILES: CCSCCC1CCNCC1

Description

4-[2-(Ethylsulfanyl)ethyl]piperidine (CAS: 1595594-23-2) is a piperidine derivative characterized by a piperidine ring substituted with a 2-(ethylsulfanyl)ethyl group. Its molecular formula is C₉H₁₉NS (molecular weight: 173.32 g/mol) .

Preparation Methods

The synthesis of 4-[2-(Ethylsulfanyl)ethyl]piperidine typically involves the reaction of piperidine with ethylsulfanyl ethyl halide under basic conditions. The reaction is carried out in a suitable solvent, such as ethanol or methanol, at elevated temperatures. The product is then purified using standard techniques such as distillation or recrystallization.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

4-[2-(Ethylsulfanyl)ethyl]piperidine undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the ethylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to form the corresponding thiol.

Substitution: The ethylsulfanyl group can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include alkyl halides and tosylates.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-[2-(Ethylsulfanyl)ethyl]piperidine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules

Biology: The compound is used in the study of biological systems, particularly in the investigation of enzyme-substrate interactions and receptor binding.

Medicine: It has potential applications in drug discovery and development. Piperidine derivatives are known for their pharmacological activities, and this compound may serve as a lead compound for the development of new therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[2-(Ethylsulfanyl)ethyl]piperidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Piperidine Derivatives

Structural Variations and Physicochemical Properties

The table below highlights key structural differences and calculated properties of 4-[2-(ethylsulfanyl)ethyl]piperidine and related compounds:

Compound Name	CAS Number	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	LogP (Predicted)	Hydrogen Bond Acceptors	Hydrogen Bond Donors
4-[2-(Ethylsulfanyl)ethyl]piperidine	1595594-23-2	C₉H₁₉NS	-CH₂CH₂-S-C₂H₅	173.32	~2.1	1 (S)	1 (NH)
4-[2-(Methylsulfanyl)ethyl]piperidine	1249157-25-2	C₈H₁₇NS	-CH₂CH₂-S-CH₃	159.29	~1.8	1 (S)	1 (NH)
4-[2-(3-Indolyl)ethyl]piperidine (Indalpine)	806	C₁₅H₂₀N₂	-CH₂CH₂-C₈H₆N (indole)	236.34	~3.5	2 (N)	1 (NH)
4-[2-(2,3-Dihydro-1H-inden-5-yloxy)ethyl]piperidine	946682-18-4	C₁₆H₂₃NO	-CH₂CH₂-O-C₉H₇ (indenyloxy)	245.36	~3.4	2 (O, N)	1 (NH)
1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine	-	C₂₁H₂₆N₂O	-CH₂CH₂-NH-C(O)-C₆H₅ (benzoyl)	322.45	~3.8	3 (O, N)	1 (NH)

Key Observations :

• Alkylsulfanyl vs.
• Electron-Donating vs. Electron-Withdrawing Groups : The ethylsulfanyl group (electron-donating) may enhance nucleophilicity at sulfur, whereas indenyloxy or benzoyl groups (electron-withdrawing) could stabilize charge interactions in biological targets .

Acetylcholinesterase (AChE) Inhibition

• 1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives exhibit potent anti-AChE activity (e.g., compound 21: IC₅₀ = 0.56 nM). Bulky substituents (e.g., benzylsulfonyl) at the para position of the benzamide enhance activity by ~18,000-fold compared to unsubstituted analogs .
• 4-[2-(Ethylsulfanyl)ethyl]piperidine : While direct AChE data are unavailable, the ethylsulfanyl group may modulate activity through hydrophobic interactions or sulfur-based redox chemistry.

Antimicrobial and Antitumor Effects

• Piperidine derivatives with amide linkages (e.g., 1-acetyl-t-3-ethyl-r-2,c-6-bis(4-methoxyphenyl)piperidin-4-one) show antimicrobial activity against Gram-positive bacteria and fungi .
• Ethylsulfanyl-containing analogs : The sulfur atom may contribute to metal-binding or reactive oxygen species (ROS) generation, a mechanism observed in sulfur-containing antitumor agents .

Central Nervous System (CNS) Modulation

• Indalpine (4-[2-(3-Indolyl)ethyl]piperidine) acts as a serotonin reuptake inhibitor, highlighting the role of aromatic indole groups in CNS drug design .
• Ethylsulfanyl derivatives may exhibit modified blood-brain barrier permeability due to moderate LogP, but this requires experimental validation.

Biological Activity

4-[2-(Ethylsulfanyl)ethyl]piperidine is a piperidine derivative that has garnered attention due to its potential biological activities. This compound's structure, featuring an ethylsulfanyl group, suggests possible interactions with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

The biological activity of 4-[2-(Ethylsulfanyl)ethyl]piperidine is primarily attributed to its interaction with neurotransmitter receptors and enzymes. The presence of the ethylsulfanyl group may enhance lipophilicity, facilitating better membrane penetration and receptor binding.

Pharmacological Evaluations

• Neurotransmitter Receptor Interaction :
  • Preliminary studies indicate that compounds similar to 4-[2-(Ethylsulfanyl)ethyl]piperidine may act on serotonin and dopamine receptors, potentially modulating mood and cognitive functions .
• Calcium Channel Modulation :
  • Research on related piperidine derivatives has shown inhibitory activity against T-type calcium channels, which are implicated in various cardiovascular and neurological disorders. This activity suggests a potential for lowering blood pressure without the common side effects associated with traditional calcium channel blockers .
• Anticancer Potential :
  • Some studies exploring substituted piperidines have highlighted their anticancer properties, indicating that 4-[2-(Ethylsulfanyl)ethyl]piperidine could be evaluated for similar effects against various cancer cell lines .

Study 1: Calcium Channel Inhibition

In a study evaluating the pharmacological properties of piperidine derivatives, it was found that certain compounds exhibited significant inhibition of T-type calcium channels. The structure-activity relationship (SAR) indicated that modifications at the benzylic position enhanced inhibitory potency, suggesting that 4-[2-(Ethylsulfanyl)ethyl]piperidine may possess similar capabilities .

Study 2: Anticancer Activity

A review focused on benzimidazole-based derivatives noted that piperidine structures could exhibit promising anticancer activity. While specific data on 4-[2-(Ethylsulfanyl)ethyl]piperidine is limited, its structural similarities warrant further investigation into its potential as an anticancer agent .

Comparative Analysis

Compound	Biological Activity	Reference
4-[2-(Ethylsulfanyl)ethyl]piperidine	Potential calcium channel blocker	,
N-[2-ethyl-2-(4-fluorophenyl)butyl]-1-(2-phenylethyl)piperidine	Blood pressure reduction
Piperidine derivatives	Anticancer properties	,